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Cat. No.: B15554978

For Researchers, Scientists, and Drug Development Professionals

Introduction

Talogreptide Mesaroxetan is a promising preclinical drug candidate identified as a potent and
selective antagonist of the Gastrin-Releasing Peptide Receptor (GRPR). Developed by 3B
Pharmaceuticals GmbH, this agent is engineered for the diagnostic imaging of GRPR-
overexpressing cancers, such as prostate and breast cancer. Structurally, Talogreptide
Mesaroxetan is a conjugate of a bombesin-based peptide antagonist and a sarcophagine
chelator, designed to stably incorporate the positron-emitting radionuclide Copper-64 (¢4Cu) for
Positron Emission Tomography (PET). This guide provides an in-depth overview of the
biological activity of Talogreptide Mesaroxetan, detailing its mechanism of action, quantitative
preclinical data, and the experimental protocols used for its characterization.

Mechanism of Action

Talogreptide Mesaroxetan functions by competitively binding to GRPR, thereby blocking the
binding of its natural ligand, gastrin-releasing peptide (GRP).[1] The overexpression of GRPR
is a hallmark of several malignancies, where its activation by GRP triggers downstream
signaling cascades that promote cell proliferation, survival, and migration.[1] By antagonizing
this interaction, Talogreptide Mesaroxetan inhibits these pro-tumorigenic signals. The key
signaling pathways modulated by GRPR activation, and consequently inhibited by
Talogreptide Mesaroxetan, include the Mitogen-Activated Protein Kinase (MAPK) and the
Phosphoinositide 3-Kinase (PI3K)-Akt pathways.
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Signaling Pathway of GRPR Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mesaroxetan|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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